3-(2-Phenylethyl)-2-(phenylimino)-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-4-one

• Molecular Formula: C27H26N2O4S
• Molecular Weight: 474.6 g/mol
• IUPAC Name: (5E)-3-(2-phenylethyl)-2-phenylimino-5-[(3,4,5-trimethoxyphenyl)methylidene]-1,3-thiazolidin-4-one
• InChI: InChI=1S/C27H26N2O4S/c1-31-22-16-20(17-23(32-2)25(22)33-3)18-24-26(30)29(15-14-19-10-6-4-7-11-19)27(34-24)28-21-12-8-5-9-13-21/h4-13,16-18H,14-15H2,1-3H3/b24-18+,28-27?
• InChI Key: BRDDNTBIPMQMBB-IQTBLUOKSA-N
• Isomeric SMILES: COC1=CC(=CC(=C1OC)OC)/C=C/2\C(=O)N(C(=NC3=CC=CC=C3)S2)CCC4=CC=CC=C4
• SMILES: COC1=CC(=CC(=C1OC)OC)C=C2C(=O)N(C(=NC3=CC=CC=C3)S2)CCC4=CC=CC=C4

Description

3-(2-Phenylethyl)-2-(phenylimino)-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-4-one, also known as PTM, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. PTM belongs to the thiazolidinone family of compounds and has been shown to possess various biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. In

Scientific Research Applications

3-(2-Phenylethyl)-2-(phenylimino)-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-4-one has been extensively studied for its potential therapeutic applications. It has been shown to possess antimicrobial activity against various bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Pseudomonas aeruginosa. 3-(2-Phenylethyl)-2-(phenylimino)-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-4-one also exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. In addition, 3-(2-Phenylethyl)-2-(phenylimino)-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-4-one has been shown to induce apoptosis in cancer cells and inhibit tumor growth in animal models.

Mechanism of Action

The mechanism of action of 3-(2-Phenylethyl)-2-(phenylimino)-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-4-one is not fully understood, but it has been suggested that it acts by inhibiting various enzymes and signaling pathways. 3-(2-Phenylethyl)-2-(phenylimino)-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-4-one has been shown to inhibit the activity of bacterial enzymes, such as DNA gyrase and topoisomerase IV, which are essential for bacterial replication. It also inhibits the NF-κB signaling pathway, which is responsible for the production of pro-inflammatory cytokines. 3-(2-Phenylethyl)-2-(phenylimino)-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-4-one has also been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
3-(2-Phenylethyl)-2-(phenylimino)-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-4-one has been shown to have various biochemical and physiological effects. It has been shown to reduce bacterial growth and inflammation in animal models. 3-(2-Phenylethyl)-2-(phenylimino)-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-4-one has also been shown to inhibit tumor growth and induce apoptosis in cancer cells. In addition, 3-(2-Phenylethyl)-2-(phenylimino)-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-4-one has been shown to have antioxidant properties, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

3-(2-Phenylethyl)-2-(phenylimino)-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-4-one has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities, making it readily available for research. 3-(2-Phenylethyl)-2-(phenylimino)-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-4-one has also been shown to be stable under various conditions, which is important for conducting experiments. However, 3-(2-Phenylethyl)-2-(phenylimino)-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-4-one has some limitations for lab experiments. It is a relatively new compound, and its full range of activities and potential side effects are not yet fully understood. In addition, 3-(2-Phenylethyl)-2-(phenylimino)-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-4-one may have limited solubility in certain solvents, which may affect its use in certain experiments.

Future Directions

There are several future directions for research on 3-(2-Phenylethyl)-2-(phenylimino)-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-4-one. First, further studies are needed to fully understand the mechanism of action of 3-(2-Phenylethyl)-2-(phenylimino)-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-4-one. Second, more research is needed to determine the full range of biological activities of 3-(2-Phenylethyl)-2-(phenylimino)-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-4-one, including its potential side effects. Third, studies are needed to determine the optimal dosage and administration of 3-(2-Phenylethyl)-2-(phenylimino)-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-4-one for therapeutic applications. Finally, future research may focus on developing derivatives of 3-(2-Phenylethyl)-2-(phenylimino)-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-4-one with improved efficacy and reduced toxicity.
Conclusion:
In conclusion, 3-(2-Phenylethyl)-2-(phenylimino)-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-4-one is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. 3-(2-Phenylethyl)-2-(phenylimino)-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-4-one has been shown to possess various biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The synthesis of 3-(2-Phenylethyl)-2-(phenylimino)-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-4-one has been optimized to increase yield and purity, making it a viable compound for scientific research. However, further studies are needed to fully understand the mechanism of action and potential side effects of 3-(2-Phenylethyl)-2-(phenylimino)-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-4-one.

Synthesis Methods

3-(2-Phenylethyl)-2-(phenylimino)-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-4-one can be synthesized through the reaction of 2-amino-4,5-dimethoxybenzoic acid with 3,4,5-trimethoxybenzaldehyde and 2-phenylethylamine in the presence of thionyl chloride. The resulting product is then reacted with phenyl isothiocyanate and cyclized with triethylamine to yield 3-(2-Phenylethyl)-2-(phenylimino)-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-4-one. The synthesis of 3-(2-Phenylethyl)-2-(phenylimino)-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-4-one has been optimized to increase yield and purity, making it a viable compound for scientific research.